Cas no 657424-60-7 (1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-
• CAS No: 657424-60-7
• MF: C₉H₅BrClFN₂O
• MW: 291.504203557968
• CID: 1695458
• PubChem ID: 43120226
• Update Time: 2025-04-21

1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-
• 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
• SCHEMBL1544096
• 657424-60-7
• DB-340546

• Inchi： 1S/C9H5BrClFN2O/c10-5-1-2-7(12)6(3-5)9-13-8(4-11)14-15-9/h1-3H,4H2
• InChI Key： KZANPGGCZGCSFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=NC(CCl)=NO1)F

Computed Properties

• Exact Mass: 289.92585
• Monoisotopic Mass: 289.92578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92